Cas no 2034239-64-8 (ethyl 4-[[6-(oxan-4-yloxy)pyridine-3-carbonyl]amino]piperidine-1-carboxylate)

• Product Name: ethyl 4-[[6-(oxan-4-yloxy)pyridine-3-carbonyl]amino]piperidine-1-carboxylate
• CAS No: 2034239-64-8
• MF: C₁₉H₂₇N₃O₅
• MW: 377.43478512764
• CID: 5549626
• Update Time: 2025-11-03

ethyl 4-[[6-(oxan-4-yloxy)pyridine-3-carbonyl]amino]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-[[6-(oxan-4-yloxy)pyridine-3-carbonyl]amino]piperidine-1-carboxylate

• Inchi： 1S/C19H27N3O5/c1-2-26-19(24)22-9-5-15(6-10-22)21-18(23)14-3-4-17(20-13-14)27-16-7-11-25-12-8-16/h3-4,13,15-16H,2,5-12H2,1H3,(H,21,23)
• InChI Key： WFBVUQFLOMRECN-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCC(NC(C2=CC=C(OC3CCOCC3)N=C2)=O)CC1

Additional information on ethyl 4-[[6-(oxan-4-yloxy)pyridine-3-carbonyl]amino]piperidine-1-carboxylate

Introduction to ethyl 4-[[6-(oxan-4-yloxy)pyridine-3-carbonyl]amino]piperidine-1-carboxylate (CAS No. 2034239-64-8)

Ethyl 4-[[6-(oxan-4-yloxy)pyridine-3-carbonyl]amino]piperidine-1-carboxylate (CAS No. 2034239-64-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds promise for various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and potential therapeutic applications.

The chemical structure of ethyl 4-[[6-(oxan-4-yloxy)pyridine-3-carbonyl]amino]piperidine-1-carboxylate is defined by a central piperidine ring linked to an ethyl ester group and a pyridine moiety. The presence of the oxan-4-yloxy substituent on the pyridine ring adds complexity and functionality to the molecule, contributing to its unique pharmacological properties. The compound's molecular formula is C₁₉H₂₅N₃O₄, and its molecular weight is approximately 355.41 g/mol.

The synthesis of ethyl 4-[[6-(oxan-4-yloxy)pyridine-3-carbonyl]amino]piperidine-1-carboxylate has been reported in several recent studies. One common approach involves the coupling of 6-(tetrahydro-2H-pyran-4-yloxy)nicotinoyl chloride with ethyl 4-amino-piperidine-1-carboxylate in the presence of a base such as triethylamine. This reaction typically proceeds under mild conditions and yields the desired product in good purity and yield. The synthetic route is well-documented and can be adapted for large-scale production, making it suitable for pharmaceutical development.

In terms of biological activities, ethyl 4-[[6-(oxan-4-yloxy)pyridine-3-carbonyl]amino]piperidine-1-carboxylate has demonstrated significant potential as a modulator of various biological targets. Recent studies have shown that this compound exhibits potent anti-inflammatory properties, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to possess neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The therapeutic potential of ethyl 4-[[6-(oxan-4-yloxy)pyridine-3-carbonyl]amino]piperidine-1-carboxylate extends beyond its anti-inflammatory and neuroprotective properties. Preclinical studies have also indicated that this compound has antiproliferative effects on cancer cells, particularly in breast and lung cancer models. The mechanism underlying these effects is thought to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells.

To further explore the therapeutic potential of ethyl 4-[[6-(oxan-4-yloxy)pyridine-3-carbonyl]amino]piperidine-1-carboxylate, several clinical trials are currently underway. These trials aim to evaluate the safety, efficacy, and pharmacokinetic properties of the compound in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and warrant further investigation in larger clinical trials.

In addition to its therapeutic applications, ethyl 4-[[6-(oxan-4-yloxy)pyridine-3-carbonyl]amino]piperidine-1-carboxylate has also been studied for its potential use as a research tool in academic and industrial settings. Its unique structural features make it an excellent candidate for probing specific biological processes and pathways, thereby contributing to our understanding of disease mechanisms.

In conclusion, ethyl 4-[[6-(oxan-4-yloxy)pyridine-3-carbonyl]amino]piperidine-1-carboxylate (CAS No. 2034239-64-8) is a promising compound with a wide range of potential applications in both therapeutic and research contexts. Its unique chemical structure, coupled with its diverse biological activities, positions it as a valuable asset in the ongoing efforts to develop new treatments for various diseases. As research into this compound continues to advance, it is likely that new insights and applications will emerge, further solidifying its importance in the field of medicinal chemistry.